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Compound of Interest

Compound Name: Iprovalicarb-d8

Cat. No.: B15559633

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and disposal of Iprovalicarb-d8. Adherence to these guidelines is crucial to ensure personnel
safety and maintain the integrity of the analytical standard.

Substance Information and Hazard Identification

Iprovalicarb-d8 is a deuterated form of Iprovalicarb, a fungicide. While specific toxicity data for
the deuterated form is not extensively available, it should be handled with the same
precautions as the parent compound. Iprovalicarb is suspected of causing cancer and may
cause eye irritation.[1][2]

Physical and Chemical Properties:

Property Value Reference
Chemical Formula C18D8H20N203 [3]
Appearance Powder [2]

N Chemically stable under
Stability ] N [4]
standard ambient conditions.

Personal Protective Equipment (PPE)
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The following PPE must be worn at all times when handling Iprovalicarb-d8.

Equipment Specification

Compatible chemical-resistant gloves (e.qg.,
Nitrile rubber).

Hand Protection

, Chemical safety goggles or glasses with side-
Eye Protection )
shields.

Body Protection Laboratory coat.

Required when handling the powder outside of a
Respiratory Protection fume hood or ventilated enclosure to avoid

inhalation.

Safe Handling and Storage Protocols

Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the container is properly labeled with the substance name, concentration, and
hazard warnings.

Storage:

» Store in a cool, dry, and well-ventilated area.[2][5]

o Keep the container tightly closed when not in use.[2]

o Store away from incompatible materials and foodstuffs.[5]
Handling and Weighing:

» All handling of Iprovalicarb-d8 powder should be conducted in a chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure.

» Use appropriate tools (e.g., spatulas) for transferring the powder.
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e Avoid creating dust.

 After handling, wash hands thoroughly with soap and water.[2]

Experimental Protocol: Preparation of a Standard
Stock Solution

This protocol outlines the preparation of a 1 mg/mL stock solution of Iprovalicarb-d8 in a
suitable solvent such as methanol or acetonitrile.

Materials:

Iprovalicarb-d8 analytical standard

o LC-MS grade methanol or acetonitrile

e Analytical balance (readable to at least 0.1 mg)

e Volumetric flask (e.g., 10 mL, Class A)

o Glass Pasteur pipette or syringe

o Beaker

e Spatula

Procedure:

+ Place a clean, dry weighing boat on the analytical balance and tare.

o Carefully weigh approximately 10 mg of Iprovalicarb-d8 powder into the weighing boat.
Record the exact weight.

o Transfer the weighed powder to the 10 mL volumetric flask.

» Rinse the weighing boat with a small amount of the chosen solvent and transfer the rinsing
to the volumetric flask to ensure quantitative transfer.
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e Add approximately 5 mL of the solvent to the volumetric flask.

o Gently swirl the flask to dissolve the Iprovalicarb-d8. Sonication may be used if necessary
to aid dissolution.

¢ Once the solid is completely dissolved, add the solvent to the flask until the bottom of the
meniscus is level with the calibration mark.

e Cap the flask and invert it several times to ensure the solution is homogeneous.
o Transfer the stock solution to a labeled amber glass vial for storage.

o Store the stock solution in a refrigerator at 2-8 °C, protected from light.
Calculation of Concentration:

Concentration (mg/mL) = (Actual weight of Iprovalicarb-d8 in mg) / (Volume of volumetric flask
in mL)

Waste Disposal

All waste materials contaminated with Iprovalicarb-d8 must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.

e Solid Waste: Contaminated PPE (gloves, etc.), weighing boats, and paper towels should be
collected in a designated, labeled hazardous waste container.

» Liquid Waste: Unused solutions and solvent rinses should be collected in a labeled
hazardous waste container for liquids. Do not dispose of down the drain.[5]

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate should be collected as hazardous liquid waste.[6]

Emergency Procedures
Spills:
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 In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.

» Ventilate the area of the spill.

o For large spills, evacuate the area and contact the institution's environmental health and
safety department.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2]

o Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes. Get medical attention if irritation develops.[2]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[2]

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Get medical attention.[2]

Diagrams
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Caption: Experimental workflow for handling Iprovalicarb-d8.
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Caption: Safety precautions for Iprovalicarb-d8 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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